Cas no 103457-26-7 (Ethyl 2-cyano-3-(2-fluorophenyl)acrylate)

Ethyl 2-cyano-3-(2-fluorophenyl)acrylate structure
103457-26-7 structure
Product Name:Ethyl 2-cyano-3-(2-fluorophenyl)acrylate
CAS No:103457-26-7
MF:C12H10FNO2
MW:219.211706638336
CID:2863597
PubChem ID:840994
Update Time:2025-04-21

Ethyl 2-cyano-3-(2-fluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

    • HAYFYQCUACVOEL-JXMROGBWSA-N
    • Ethyl2-Cyano-3-(2-fluorophenyl)acrylate
    • 103457-26-7
    • A12876
    • Ethyl 2-cyano-3-(2-fluorophenyl)acrylate
    • NSC637302
    • MFCD00564621
    • NSC-637302
    • AS-32649
    • Ethyl (2E)-2-cyano-3-(2-fluorophenyl)-2-propenoate #
    • ethyl (E)-2-cyano-3-(2-fluorophenyl)acrylate
    • AKOS000653172
    • ethyl (E)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
    • 84186-23-2
    • CS-0206387
    • MDL: MFCD00564621
    • Inchi: 1S/C12H10FNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-7H,2H2,1H3/b10-7+
    • InChI Key: HAYFYQCUACVOEL-JXMROGBWSA-N
    • SMILES: FC1C=CC=CC=1/C=C(\C#N)/C(=O)OCC

Computed Properties

  • Exact Mass: 219.06955672Da
  • Monoisotopic Mass: 219.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.1Ų
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